4-Fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide
• InChI: InChI=1S/C11H16FNO3S2/c1-17-7-6-10(14)8-13-18(15,16)11-4-2-9(12)3-5-11/h2-5,10,13-14H,6-8H2,1H3
• InChI Key: XAAWCINTKDLEFM-UHFFFAOYSA-N
• Canonical SMILES: CSCCC(CNS(=O)(=O)C1=CC=C(C=C1)F)O
• Molecular Formula: C11H16FNO3S2
• Molecular Weight: 293.4 g/mol

Description

4-Fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide, also known as F4H5MBS, is a chemical compound with potential applications in scientific research. It is a sulfonamide derivative with a fluorine atom and a hydroxyl group attached to the benzene ring. The molecule also contains a butyl chain with a thiol group at one end.

Mechanism Of Action

The mechanism of action of 4-Fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide involves binding to the active site of target enzymes and inhibiting their activity. The thiol group of the butyl chain can form a covalent bond with the enzyme, leading to irreversible inhibition. The fluorine atom and hydroxyl group on the benzene ring may also contribute to the binding affinity and specificity of 4-Fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide for certain enzymes.
Biochemical and Physiological Effects:
4-Fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide has been shown to have biochemical and physiological effects on various systems in the body. For example, it has been found to reduce the growth and invasion of cancer cells in vitro and in vivo. 4-Fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide may also have anti-inflammatory and antioxidant properties, which could be beneficial for treating diseases such as arthritis and neurodegenerative disorders.

Advantages And Limitations For Lab Experiments

One advantage of using 4-Fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide in lab experiments is its specificity for certain enzymes, which allows for targeted inhibition and investigation of their role in biological processes. However, 4-Fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide may also have off-target effects and toxicity at high concentrations, which could limit its use in certain experiments. Additionally, the synthesis of 4-Fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide requires several steps and specialized equipment, which may make it less accessible to researchers.

Future Directions

There are several future directions for research on 4-Fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide. One area of interest is the development of analogs with improved potency and selectivity for specific enzymes. Another direction is the investigation of 4-Fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide in combination with other drugs or therapies for treating cancer and other diseases. Additionally, further studies are needed to elucidate the mechanism of action and physiological effects of 4-Fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide in different systems and cell types.

Synthesis Methods

The synthesis of 4-Fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide involves several steps. The starting material is 4-fluorobenzenesulfonyl chloride, which is reacted with 2-hydroxy-4-methylsulfanylbutylamine to form the corresponding sulfonamide. This intermediate is then treated with sodium hydroxide to remove the protecting group and yield 4-Fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide.

Scientific Research Applications

4-Fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide has been used in scientific research as a tool to study various biological processes. It has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and metalloproteinases, which are involved in cancer progression and other diseases. 4-Fluoro-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide has also been used to investigate the role of sulfonamides in drug design and development.